Cas no 1286726-17-7 (N'-{1-(2-fluorobenzoyl)piperidin-4-ylmethyl}-N-4-methyl-3-(2-oxopyrrolidin-1-yl)phenylethanediamide)

• Product Name: N'-{1-(2-fluorobenzoyl)piperidin-4-ylmethyl}-N-4-methyl-3-(2-oxopyrrolidin-1-yl)phenylethanediamide
• CAS No: 1286726-17-7
• MF: C₂₆H₂₉FN₄O₄
• MW: 480.531269788742
• CID: 6175946
• PubChem ID: 49755674
• Update Time: 2025-11-02

N'-{1-(2-fluorobenzoyl)piperidin-4-ylmethyl}-N-4-methyl-3-(2-oxopyrrolidin-1-yl)phenylethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-{1-(2-fluorobenzoyl)piperidin-4-ylmethyl}-N-4-methyl-3-(2-oxopyrrolidin-1-yl)phenylethanediamide
• AKOS024531833
• N-[[1-(2-fluorobenzoyl)piperidin-4-yl]methyl]-N'-[4-methyl-3-(2-oxopyrrolidin-1-yl)phenyl]oxamide
• VU0531863-1
• N'-{[1-(2-fluorobenzoyl)piperidin-4-yl]methyl}-N-[4-methyl-3-(2-oxopyrrolidin-1-yl)phenyl]ethanediamide
• 1286726-17-7
• N1-((1-(2-fluorobenzoyl)piperidin-4-yl)methyl)-N2-(4-methyl-3-(2-oxopyrrolidin-1-yl)phenyl)oxalamide
• F6089-9084

• Inchi： 1S/C26H29FN4O4/c1-17-8-9-19(15-22(17)31-12-4-7-23(31)32)29-25(34)24(33)28-16-18-10-13-30(14-11-18)26(35)20-5-2-3-6-21(20)27/h2-3,5-6,8-9,15,18H,4,7,10-14,16H2,1H3,(H,28,33)(H,29,34)
• InChI Key： OADHBERYRVNZAK-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C(N1CCC(CNC(C(NC2C=CC(C)=C(C=2)N2C(CCC2)=O)=O)=O)CC1)=O

Computed Properties

• Exact Mass: 480.21728358g/mol
• Monoisotopic Mass: 480.21728358g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 5
• Complexity: 800
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 98.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoyl derivatives 1-benzoylpiperidines

Additional information on N'-{1-(2-fluorobenzoyl)piperidin-4-ylmethyl}-N-4-methyl-3-(2-oxopyrrolidin-1-yl)phenylethanediamide

Comprehensive Overview of N'-{1-(2-fluorobenzoyl)piperidin-4-ylmethyl}-N-4-methyl-3-(2-oxopyrrolidin-1-yl)phenylethanediamide (CAS No. 1286726-17-7)

N'-{1-(2-fluorobenzoyl)piperidin-4-ylmethyl}-N-4-methyl-3-(2-oxopyrrolidin-1-yl)phenylethanediamide (CAS No. 1286726-17-7) is a specialized organic compound with a complex molecular structure, designed for advanced applications in medicinal chemistry and pharmaceutical research. This compound belongs to the class of piperidine derivatives, which are widely studied for their potential therapeutic effects. The presence of a 2-fluorobenzoyl group and a 2-oxopyrrolidin-1-yl moiety enhances its bioactivity, making it a subject of interest in drug discovery.

The molecular formula of N'-{1-(2-fluorobenzoyl)piperidin-4-ylmethyl}-N-4-methyl-3-(2-oxopyrrolidin-1-yl)phenylethanediamide reflects its intricate design, combining multiple functional groups to achieve specific pharmacological properties. Researchers are particularly interested in its potential as a kinase inhibitor or receptor modulator, given its structural similarity to other bioactive molecules. The compound's CAS No. 1286726-17-7 serves as a unique identifier, ensuring precise referencing in scientific literature and regulatory documents.

In recent years, the demand for piperidine-based compounds has surged due to their versatility in drug development. N'-{1-(2-fluorobenzoyl)piperidin-4-ylmethyl}-N-4-methyl-3-(2-oxopyrrolidin-1-yl)phenylethanediamide has garnered attention for its potential applications in treating neurological disorders and inflammatory conditions. Its fluorinated aromatic ring contributes to enhanced metabolic stability, a critical factor in pharmacokinetics. This aligns with current trends in pharmaceutical research, where fluorine-containing drugs are increasingly favored for their improved efficacy and safety profiles.

The synthesis of N'-{1-(2-fluorobenzoyl)piperidin-4-ylmethyl}-N-4-methyl-3-(2-oxopyrrolidin-1-yl)phenylethanediamide involves multi-step organic reactions, including amide bond formation and piperidine functionalization. Advanced techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity. These analytical methods are essential for ensuring the compound's suitability for preclinical studies, a topic frequently searched by researchers and industry professionals.

From a commercial perspective, CAS No. 1286726-17-7 is available through specialized chemical suppliers catering to pharmaceutical and biotechnology sectors. Its niche application scope makes it a high-value product, often procured for targeted research projects. The compound's patent status and regulatory compliance are also critical considerations for potential buyers, reflecting the growing emphasis on intellectual property and safety in the chemical industry.

In summary, N'-{1-(2-fluorobenzoyl)piperidin-4-ylmethyl}-N-4-methyl-3-(2-oxopyrrolidin-1-yl)phenylethanediamide represents a promising candidate for further investigation in drug development. Its unique structural features and potential therapeutic applications align with contemporary research priorities, such as precision medicine and targeted therapy. As the scientific community continues to explore novel chemical entities, compounds like this will play a pivotal role in advancing medical science.